Saccharocarcin A
Saccharocarcin A
Saccharocarcin A is an antibiotic originally isolated from S. aerocolonigenes subsp. antibiotica. It is active against M. luteus, S. aureus, E. coli, P. aeruginosa, and C. albicans in a disc assay. Saccharocarcin A inhibits C. trachomatis infection by 88% without inducing cytotoxicity in McCoy cells when used at a concentration of 0.5 μg/ml.
Saccharocarcin A is an unusual tetronic acid structurally related to kijanimicin, chlorothricin, tetrocarcin and versipelostatin, which has pronounced activity against Gram positive bacteria and Chlamydia trachomatis. Limited availability has restricted further investigation of this metabolite, however several members of this class have received considerable literature focus.
Saccharocarcin A is an unusual tetronic acid structurally related to kijanimicin, chlorothricin, tetrocarcin and versipelostatin, which has pronounced activity against Gram positive bacteria and Chlamydia trachomatis. Limited availability has restricted further investigation of this metabolite, however several members of this class have received considerable literature focus.
Brand Name:
Vulcanchem
CAS No.:
158475-32-2
VCID:
VC0021456
InChI:
InChI=1S/C67H101NO20/c1-15-41-16-17-42-24-34(6)57(87-53-29-65(13,77)61(39(11)82-53)68-40(12)69)32(4)22-30(2)44-19-18-43-55(66(44,14)62(74)54-63(75)67(42,28-41)88-64(54)76)31(3)23-33(5)58(43)84-52-27-48(83-49-21-20-45(70)35(7)78-49)60(38(10)81-52)86-51-26-47(72)59(37(9)80-51)85-50-25-46(71)56(73)36(8)79-50/h16-19,22,24,31-33,35-39,41-53,55-61,70-74,77H,15,20-21,23,25-29H2,1-14H3,(H,68,69)/b30-22+,34-24+,62-54+/t31-,32?,33-,35-,36+,37+,38+,39-,41-,42-,43-,44-,45+,46+,47+,48+,49-,50+,51+,52+,53-,55+,56+,57-,58-,59+,60+,61-,65-,66+,67-/m0/s1
SMILES:
CCC1CC23C(C=C1)C=C(C(C(C=C(C4C=CC5C(C4(C(=C(C2=O)C(=O)O3)O)C)C(CC(C5OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)OC8CC(C(C(O8)C)O)O)O)OC9CCC(C(O9)C)O)C)C)C)C)OC1CC(C(C(O1)C)NC(=O)C)(C)O)C
Molecular Formula:
C67H101NO20
Molecular Weight:
1240.532
Saccharocarcin A
CAS No.: 158475-32-2
Cat. No.: VC0021456
Molecular Formula: C67H101NO20
Molecular Weight: 1240.532
* For research use only. Not for human or veterinary use.
Specification
| Description | Saccharocarcin A is an antibiotic originally isolated from S. aerocolonigenes subsp. antibiotica. It is active against M. luteus, S. aureus, E. coli, P. aeruginosa, and C. albicans in a disc assay. Saccharocarcin A inhibits C. trachomatis infection by 88% without inducing cytotoxicity in McCoy cells when used at a concentration of 0.5 μg/ml. Saccharocarcin A is an unusual tetronic acid structurally related to kijanimicin, chlorothricin, tetrocarcin and versipelostatin, which has pronounced activity against Gram positive bacteria and Chlamydia trachomatis. Limited availability has restricted further investigation of this metabolite, however several members of this class have received considerable literature focus. |
|---|---|
| CAS No. | 158475-32-2 |
| Molecular Formula | C67H101NO20 |
| Molecular Weight | 1240.532 |
| Standard InChI | InChI=1S/C67H101NO20/c1-15-41-16-17-42-24-34(6)57(87-53-29-65(13,77)61(39(11)82-53)68-40(12)69)32(4)22-30(2)44-19-18-43-55(66(44,14)62(74)54-63(75)67(42,28-41)88-64(54)76)31(3)23-33(5)58(43)84-52-27-48(83-49-21-20-45(70)35(7)78-49)60(38(10)81-52)86-51-26-47(72)59(37(9)80-51)85-50-25-46(71)56(73)36(8)79-50/h16-19,22,24,31-33,35-39,41-53,55-61,70-74,77H,15,20-21,23,25-29H2,1-14H3,(H,68,69)/b30-22+,34-24+,62-54+/t31-,32?,33-,35-,36+,37+,38+,39-,41-,42-,43-,44-,45+,46+,47+,48+,49-,50+,51+,52+,53-,55+,56+,57-,58-,59+,60+,61-,65-,66+,67-/m0/s1 |
| Standard InChI Key | QQZJNABARVXBJD-IXCNRNCNSA-N |
| SMILES | CCC1CC23C(C=C1)C=C(C(C(C=C(C4C=CC5C(C4(C(=C(C2=O)C(=O)O3)O)C)C(CC(C5OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)OC8CC(C(C(O8)C)O)O)O)OC9CCC(C(O9)C)O)C)C)C)C)OC1CC(C(C(O1)C)NC(=O)C)(C)O)C |
| Appearance | White solid |
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